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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the nuclear and physical properties of

Iodine-124 (¹²⁴I), with a primary focus on its half-life. This document is intended to serve as a

valuable resource for researchers, scientists, and professionals in the field of drug

development who utilize ¹²⁴I in their work, particularly in the context of Positron Emission

Tomography (PET) imaging.

Core Properties of Iodine-124
Iodine-124 is a proton-rich radioisotope of iodine that is gaining increasing interest in nuclear

medicine and biomedical research. Its relatively long half-life compared to other common PET

radionuclides makes it particularly suitable for studying slow pharmacokinetic processes and

for labeling large molecules such as antibodies.[1][2][3]

Quantitative Data Summary
The key physical and decay characteristics of Iodine-124 are summarized in the table below for

easy reference and comparison.
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Property Value Unit

Half-Life (T½) 4.1760 (3) days

Decay Constant (λ) 1.921 x 10⁻⁶ s⁻¹

Decay Modes
Positron Emission (β⁺),

Electron Capture (EC)

Positron Emission Abundance ~23-26%

Electron Capture Abundance ~74-77%

Daughter Nuclide Tellurium-124 (¹²⁴Te)

Major Gamma-Ray Energies 602.7, 722.8, 1691.0 keV

Maximum Positron Energy 2.14 MeV

Decay Scheme of Iodine-124
Iodine-124 decays to a stable daughter nuclide, Tellurium-124 (¹²⁴Te), through two primary

modes: positron emission (β⁺) and electron capture (EC).[4] The decay process often leaves

the ¹²⁴Te nucleus in an excited state, which then de-excites by emitting gamma rays of

characteristic energies. This complex decay scheme is a critical consideration for quantitative

PET imaging.
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Decay Scheme of Iodine-124
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A simplified diagram illustrating the decay of Iodine-124 to stable Tellurium-124.

Experimental Determination of Half-Life
The half-life of Iodine-124 is determined experimentally by measuring its radioactive decay over

time. A common and precise method for this is gamma-ray spectroscopy.

Principle
The fundamental principle behind the experimental determination of a radionuclide's half-life is

the exponential decay law:

N(t) = N₀ * e^(-λt)

Where:

N(t) is the number of radioactive nuclei at time t.
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N₀ is the initial number of radioactive nuclei at t=0.

λ is the decay constant.

The half-life (T½) is related to the decay constant by the equation:

T½ = ln(2) / λ

By measuring a quantity proportional to the number of radioactive nuclei, such as the activity

(decay rate), at various time points, the decay constant and thus the half-life can be

determined.

Experimental Protocol: Gamma-Ray Spectroscopy
This protocol outlines a generalized procedure for measuring the half-life of Iodine-124 using a

high-purity germanium (HPGe) detector, which provides excellent energy resolution for

identifying and quantifying the characteristic gamma rays of ¹²⁴I.

3.2.1. Materials and Equipment

Iodine-124 source of known initial activity.

High-Purity Germanium (HPGe) detector system.

Multichannel Analyzer (MCA).

Lead shielding to reduce background radiation.

Data acquisition and analysis software.

Calibrated radioactive sources for energy and efficiency calibration (e.g., ¹³⁷Cs, ⁶⁰Co).

3.2.2. Procedure

System Calibration:

Perform an energy calibration of the HPGe detector using standard sources with well-

known gamma-ray energies. This establishes the relationship between channel number on

the MCA and gamma-ray energy.
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Perform an efficiency calibration of the detector at various energies. This determines the

detector's ability to detect gamma rays of different energies at a specific source-to-

detector geometry.

Background Measurement:

Place the detector in the lead shield without the ¹²⁴I source.

Acquire a background spectrum for a sufficiently long time to obtain good statistics. This

spectrum will be subtracted from the ¹²⁴I measurements.

Data Acquisition:

Place the ¹²⁴I source at a fixed and reproducible distance from the HPGe detector.

Acquire a gamma-ray spectrum for a predetermined amount of time (e.g., 10-30 minutes).

The acquisition time should be short relative to the half-life of ¹²⁴I to minimize decay during

the measurement.

Record the start time and duration of the acquisition.

Repeat the measurement at regular intervals (e.g., every 12 or 24 hours) for a period of

several half-lives (e.g., 2-3 weeks). It is crucial to maintain the same source-detector

geometry for all measurements.

Data Analysis:

For each acquired spectrum, identify the photopeak corresponding to a prominent and

well-resolved gamma-ray of ¹²⁴I (e.g., the 602.7 keV peak).

Determine the net peak area (total counts in the peak minus the background counts) for

this chosen photopeak in each spectrum. The net peak area is proportional to the activity

of the ¹²⁴I sample at the time of measurement.

Correct the net peak area for the decay that occurred during the acquisition time, if

significant.
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Plot the natural logarithm of the corrected net peak area (ln(Counts)) against the time of

measurement.

Perform a linear least-squares fit to the data points. The slope of this line will be equal to

the negative of the decay constant (-λ).

Calculate the half-life using the formula T½ = ln(2) / |slope|.

Experimental Workflow Diagram
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Half-Life Determination Workflow
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A flowchart of the experimental procedure for determining the half-life of Iodine-124.
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Production of Iodine-124
Iodine-124 is typically produced in a cyclotron. The most common production route involves the

proton bombardment of an enriched Tellurium-124 (¹²⁴Te) target. The primary nuclear reaction

is:

¹²⁴Te(p,n)¹²⁴I

Following irradiation, the Iodine-124 is chemically separated from the tellurium target material.

The purity of the final product is a critical consideration, as other iodine isotopes can be

produced through competing nuclear reactions.

Conclusion
The half-life of Iodine-124, precisely determined to be approximately 4.176 days, is a

cornerstone of its utility in advanced medical imaging and research.[5] Its decay characteristics,

while complex, are well-understood, enabling its application in quantitative PET studies that

require tracking of biological processes over several days. A thorough understanding of its

physical properties, decay scheme, and the experimental methods used to characterize it is

essential for its effective and safe use in scientific and clinical settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Half-Life of
Iodine-124]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674435#what-is-the-half-life-of-iodine-124]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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